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Compound of Interest

Compound Name: Titanium zinc oxide (TiZnO3)

Cat. No.: B079987

A Note on Nomenclature: The compound "TiZnOs" as requested does not correspond to a
recognized stable chemical entity in materials science literature. It is highly probable that the
intended compound of interest is Zinc Titanate (ZnTiOs), a well-studied ternary oxide with
significant applications. This guide will focus on the chemical properties and synthesis of
ZnTiOs.

Zinc titanate (ZnTiO3) is an inorganic compound that, along with other phases in the ZnO-TiO2
system like Zn2TiO4 and Zn2TizOs, has garnered considerable attention for its utility as a
pigment, a regenerable catalyst, and a sorbent for sulfur compounds at high temperatures.[1]
This white, water-insoluble powder is a promising wide-energy band gap semiconductor with
applications in catalysts, microwave insulators, gas sensors, and solar cells.[2]

Chemical and Physical Properties of Zinc Titanate
(ZnTiOs3)

Zinc titanate can exist in several crystalline forms, with the hexagonal (ilmenite-type) and cubic
(spinel-type) structures being the most common.[1][3] The specific phase obtained is highly
dependent on the synthesis method and calcination temperature.[4] For instance, the cubic
phase of ZnTiOs is often observed at lower calcination temperatures (around 600°C), while
higher temperatures (700°C to 900°C) can induce a transformation to the hexagonal ilmenite
phase.[4]
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The properties of ZnTiOs are influenced by its crystalline phase and morphology. As a
semiconductor, its band gap can be tuned, which is a critical parameter for its application in
photocatalysis and electronics.[4][5]

Tabulated Quantitative Data

The following tables summarize key quantitative data for Zinc Titanate based on various
synthesis and processing conditions reported in the literature.

Table 1: Structural and Optical Properties of ZnTiOs
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Property

Value

Conditions/Phase

Reference

Molar Mass

161.24 g/mol

[1]

Crystal Structure

Hexagonal (llmenite),
Cubic (Spinel)

Dependent on

synthesis temperature

[1]14]

Trigonal (llmenite

Space Group R-3 (148) [5]
structure)
Single hexagonal

Band Gap (EQ) 2.88 eV phase, sintered at [6]

800°C

Nanoparticles

3.19eV synthesized by [2]
hydrothermal method
Undoped thin film

3.22 eV o y [7]
(indirect transition)
Sol-gel synthesis,

3.54-3.75eV _ [8]
calcined at 500-800°C
Precipitation method,
dependent on

3.59-3.84eV [4]

calcination
temperature
Average Crystallite
) 31.74 nm Hydrothermal method [2]
Size
Solid-state reaction,
43.74 nm )
calcined at 700°C
21.88 nm Undoped thin film [7]

Table 2: Dielectric Properties of ZnTiOs
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Property Value Frequency Conditions Reference
Solid-state
Dielectric reaction,
~65 1 kHz ]
Constant (er) calcined at
700°C

High sintering
~31.5 Microwave temperature [9]
(900-950°C)

19 High Freq. - [10]

Quality Factor High sintering

(Qxf) 59,800 GHz Microwave temperature 9]
X

(900-950°C)
30,000 GHz High Freq. - [10]

Experimental Protocols

The synthesis of ZnTiOs can be achieved through various methods, with the solid-state
reaction and sol-gel methods being the most prevalent. The choice of method influences the
phase purity, particle size, and overall properties of the final material.

Solid-State Reaction Method

This conventional method involves the high-temperature reaction of precursor powders.

Objective: To synthesize ZnTiOs powder from zinc oxide (ZnO) and titanium dioxide (TiOz)
precursors.

Materials:
e Zinc oxide (ZnO) powder (99.999% purity)[11]
 Titanium dioxide (TiOz2) powder (anatase, 99.99% purity)[11]

Equipment:
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Ball mill

Furnace capable of reaching at least 1000°C

Mortar and pestle

Crucibles

Procedure:
» Stoichiometric amounts of ZnO and TiOz (1:1 molar ratio) are weighed.[6][12]

o The powders are intimately mixed together. This can be achieved by grinding in a mortar and
pestle or by using a ball mill for an extended period (e.g., 20 hours) to ensure homogeneity.
[11]

e The mixed powder is placed in a crucible and calcined in a furnace. The calcination
temperature and duration are critical parameters that determine the final phase of the zinc
titanate.

o Calcination at 800°C for 12 hours can yield a single hexagonal phase of ZnTiOs.[6]

o Calcination at 900°C can result in the formation of both cubic and hexagonal ilmenite type
ZnTiOs.[11]

o Temperatures above 1000°C may lead to the dominance of the Zn>TiO4 phase.[1]
 After calcination, the sample is allowed to cool down to room temperature.

e The resulting powder is then characterized using techniques such as X-ray Diffraction (XRD)
to determine the crystal phase and Scanning Electron Microscopy (SEM) to analyze the
morphology.[12]

Sol-Gel Method

The sol-gel method offers better control over particle size and crystallinity at lower processing
temperatures.[13]
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Objective: To synthesize nanocrystalline ZnTiOs powder.
Materials:

e Zinc acetate dihydrate (CaHeO4Zn-2H20)[14]

 Titanium(lV) isopropoxide (TTIP)[8] or Titanium ethoxide[13]
e Anhydrous ethanol[15]

e Deionized water[15]

o Ammonia solution (optional, as a catalyst)[8]

o Polyvinylpyrrolidone (PVP) (optional, as a template)[8]

Equipment:

Beakers and magnetic stirrer

Water bath

Drying oven

Furnace
Procedure:

e An appropriate amount of zinc acetate is dissolved in a mixed solution of anhydrous ethanol
and deionized water (e.g., 5:3 volume ratio).[15]

e The solution is placed in a water bath at a controlled temperature (e.g., 70°C) and stirred for
a period (e.g., 2 hours) to form a gel.[15]

 |In a separate container, titanium(lV) isopropoxide is dissolved in ethanol.

e The titanium precursor solution is then added to the zinc acetate solution under continuous
stirring.
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e The mixture is left to age for an extended period (e.g., 48 hours) to form a dry gel (xerogel).
[15]

e The xerogel is dried in an oven (e.g., at 110°C for 5 hours).[13]
e The dried gel is ground into a fine powder.

e The powder is then calcined in a furnace at a specific temperature to obtain the desired
crystalline phase of ZnTiOs. A calcination temperature of 700°C has been shown to produce
ZnTiOs with high photocatalytic performance.[8]

Visualizations
Experimental Workflow for Sol-Gel Synthesis of ZnTiOs

The following diagram illustrates the key steps in the sol-gel synthesis of ZnTiOs.

Zinc Acetate
in Ethanol/Water
Hydrolysis &
|| - - Gel Formation Xerogel Drying Calcination
Mixing & Stiring (Aging for 48h) (110°C) (e.g., 700°C)

Click to download full resolution via product page

Workflow for the sol-gel synthesis of ZnTiOs.

Photocatalytic Mechanism of ZnTiOs

ZnTiOs is an effective photocatalyst for the degradation of organic pollutants. The mechanism
involves the generation of reactive oxygen species upon irradiation with light of sufficient
energy.
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Photocatalytic degradation mechanism of organic pollutants by ZnTiOs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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